N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methoxybenzamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methoxybenzamide
• InChI: InChI=1S/C18H21NO4/c1-12(16-11-15(22-3)8-9-17(16)23-4)19-18(20)13-6-5-7-14(10-13)21-2/h5-12H,1-4H3,(H,19,20)
• InChI Key: JNMFQJHVRIFWHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methoxybenzamide is a chemical compound explored in various studies for its potential pharmacological properties and interactions with biological receptors. It has been studied as a part of structure-affinity relationship investigations to understand its binding profile with receptors like dopamine D(4) and sigma-2 receptors, demonstrating its relevance in medicinal chemistry and pharmacology.

Synthesis Analysis

The synthesis of analogues similar to N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methoxybenzamide involves modifications on the amide bond and alkyl chain linking the benzamide moiety to the core structure. These modifications impact the compound's receptor affinity, particularly towards dopamine D(4) receptors, as seen in derivatives used for structure-affinity relationship studies (Perrone et al., 2000).

Molecular Structure Analysis

The molecular structure of related benzamide compounds has been characterized using techniques such as NMR, X-ray diffraction, and DFT calculations. These analyses reveal the influence of intermolecular interactions on molecular geometry, highlighting the importance of dimerization and crystal packing in determining the rotational conformation of aromatic rings (Karabulut et al., 2014).

Chemical Reactions and Properties

Benzamide derivatives have been engaged in various chemical reactions, showcasing their versatility. For example, the reactions with Michael acceptors, hydroxylic compounds, and miscellaneous functional groups demonstrate the reactivity of methoxy-(2-trimethylsilyl)ethoxycarbene related structures (Pole et al., 1996). Such studies shed light on the compound's reactivity and potential for further modification.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, of benzamide derivatives can significantly influence their pharmacokinetic profile and bioavailability. While specific data on N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methoxybenzamide is scarce, the crystalline nature and solubility of closely related compounds provide insights into their behavior in biological systems (Sagar et al., 2018).

Chemical Properties Analysis

Chemical properties such as reactivity towards specific reagents, stability under various conditions, and interaction with biological targets are crucial for understanding the potential therapeutic applications of N-[1-(2,5-dimethoxyphenyl)ethyl]-3-methoxybenzamide. Studies on related compounds emphasize the importance of the amide bond and methoxy groups in modulating biological activity and receptor affinity (Perrone et al., 1998).